![molecular formula C18H15N3OS2 B2962847 4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine CAS No. 1243105-08-9](/img/structure/B2962847.png)
4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine
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Overview
Description
The compound “4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine” is a chemical compound that likely belongs to the class of organic compounds known as pyrazolopyrazines . These are aromatic heterocyclic compounds containing a pyrazole ring fused to a pyrazine ring .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be complex due to the presence of multiple aromatic rings and functional groups .Chemical Reactions Analysis
The chemical reactions of “this compound” would depend on the specific conditions and reagents used .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure .Scientific Research Applications
Synthesis and Characterization
Research on pyrazolo[1,5-a]pyrimidine and pyrazole derivatives demonstrates the interest in synthesizing and characterizing novel compounds for potential biological activities. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and further derived pyrazolo[1,5-a]pyrimidine derivatives, exploring their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
Potential Biological Activities
Compounds derived from pyrazolo[1,5-a]pyrazine exhibit a wide range of biological activities. For example, Cui et al. (2019) designed and synthesized 1H-benzofuro[3,2-c]pyrazole derivatives and evaluated their tumor cell growth inhibitory activity, identifying compounds with significant potency against leukemia and lung tumor cells (Cui, Tang, Zhang, & Liu, 2019). Additionally, Juber et al. (2020) synthesized 6-methoxy-2-amino benzothiazole derivatives, investigating their antibacterial activity against various bacterial strains (Juber, Hamed, & Khalil, 2020).
Antioxidant and Antimicrobial Properties
Research on related compounds also highlights their antioxidant and antimicrobial properties. Khotimah et al. (2018) synthesized 3-(2,4-dichlorophenyl)-5-(4-hydroxy-3-methoxyphenyl) pyrazoline and demonstrated its strong antioxidant activity, along with antibacterial activity against Gram-positive and Gram-negative bacteria (Khotimah, Rahmadani, Rahmawati, & Ardana, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[(4-methoxyphenyl)methylsulfanyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS2/c1-22-14-6-4-13(5-7-14)12-24-18-16-11-15(17-3-2-10-23-17)20-21(16)9-8-19-18/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMLOXOTUGHEDKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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